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Compound of Interest

Compound Name: (1R,2S)-2-methoxycyclohexanol

CAS No.: 155320-77-7

Cat. No.: B8681120

Get Quote

This technical guide provides a detailed analysis of the methodologies used to determine the

absolute and relative stereochemistry of (1R,2S)-2-methoxycyclohexanol. The precise

assignment of stereoisomers is of paramount importance in the fields of chemical research and

drug development, where subtle differences in three-dimensional structure can lead to

significant variations in biological activity and pharmacological properties. This document

outlines the application of nomenclature rules, spectroscopic techniques, and experimental

protocols for the unambiguous stereochemical elucidation of this compound.

Systematic Stereochemical Assignment using Cahn-
Ingold-Prelog (CIP) Rules
The absolute configuration of each stereocenter in (1R,2S)-2-methoxycyclohexanol is
assigned using the Cahn-Ingold-Prelog (CIP) priority rules.[1][2][3] This systematic approach

involves prioritizing the substituents attached to each chiral carbon based on atomic number.[1]

[2][4][5]

Assignment at Carbon 1 (C1): The substituents attached to the C1 (the carbon bearing the

hydroxyl group) are:
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-OH (Highest Priority): The oxygen atom has a higher atomic number than carbon.

-CH(OCH₃)- (Second Priority): This carbon atom is bonded to another oxygen atom.

-CH₂- (Third Priority): This carbon atom is part of the cyclohexane ring.

-H (Lowest Priority): The hydrogen atom has the lowest atomic number.

With the lowest priority group (-H) pointing away from the viewer, the sequence from priority 1

to 3 is clockwise, leading to the R configuration at C1.

Assignment at Carbon 2 (C2): The substituents attached to C2 (the carbon bearing the

methoxy group) are:

-OCH₃ (Highest Priority): The oxygen atom has a higher atomic number than carbon.

-CH(OH)- (Second Priority): This carbon atom is bonded to another oxygen atom.

-CH₂- (Third Priority): This carbon atom is part of the cyclohexane ring.

-H (Lowest Priority): The hydrogen atom has the lowest atomic number.

With the lowest priority group (-H) pointing away from the viewer, the sequence from priority 1

to 3 is counter-clockwise, resulting in the S configuration at C2.

The (1R,2S) designation indicates a trans relative stereochemistry, with the hydroxyl and

methoxy groups on opposite faces of the cyclohexane ring.
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Assignment at C1 (1R)

Assignment at C2 (2S)

C1

-OH (1)

-C2 (2)

-C6 (3)

-H (4)

C2

-OCH3 (1)

-C1 (2)

-C3 (3)

-H (4)
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Isolated Sample of
2-Methoxycyclohexanol

NMR Spectroscopy
(¹H, ¹³C, COSY, NOESY)

Analyze H1-H2
Coupling Constant (³J)

Relative Stereochemistry:
cis

(e.g., 1R,2S)

  ³J ≈ 2-5 Hz

Relative Stereochemistry:
trans

(e.g., 1R,2R or 1S,2S)

  ³J ≈ 8-12 Hz

Chiroptical Analysis
(Optical Rotation, CD)

Absolute Stereochemistry
(e.g., 1R,2S)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://en.wikipedia.org/wiki/Cahn%E2%80%93Ingold%E2%80%93Prelog_priority_rules
https://fiveable.me/key-terms/general-chemistry-ii/cahn-ingold-prelog-priority-rules
https://chem.libretexts.org/Courses/Purdue/Chem_26505%3A_Organic_Chemistry_I_(Lipton)/Chapter_3._Stereochemistry/3.6_Cahn-Ingold_Prelog_Rules
https://learn.openochem.org/learn/first-semester-topics/stereochemistry/cip-cahn-ingold-prelog-priorities-and-configuration
https://aklectures.com/lecture/cis-trans-isomers/cahn-ingold-prelog-priority-system
https://www.benchchem.com/product/b8681120/docs#a-comprehensive-guide-to-the-stereochemical-assignment-of-1r-2s-2-methoxycyclohexanol
https://www.benchchem.com/product/b8681120/docs#a-comprehensive-guide-to-the-stereochemical-assignment-of-1r-2s-2-methoxycyclohexanol
https://www.benchchem.com/product/b8681120/docs#a-comprehensive-guide-to-the-stereochemical-assignment-of-1r-2s-2-methoxycyclohexanol
https://www.benchchem.com/product/b8681120/docs#a-comprehensive-guide-to-the-stereochemical-assignment-of-1r-2s-2-methoxycyclohexanol
https://www.benchchem.com/product/b8681120?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8681120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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